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Compound Name: 2-Ethoxypyrimidin-5-amine
CAS No.: 73418-86-7
Cat. No.: B1439289
Get Quote
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The pyrimidine ring is a foundational heterocyclic motif in medicinal chemistry, primarily due to
its presence in the nucleobases of DNA and RNA.[1] This inherent biocompatibility has made
pyrimidine derivatives a focal point for the development of therapeutic agents that can
effectively interact with biological systems.[2] The 2-aminopyrimidine moiety, in particular, is a
common structural feature in numerous compounds with diverse pharmacological activities,
including potent enzyme inhibitors used in oncology.[3]

2-Ethoxypyrimidin-5-amine distinguishes itself through its specific substitution pattern. The
ethoxy group at the 2-position and the primary amine at the 5-position are not merely
decorative; they are key functional handles that dictate the molecule's reactivity and its
potential for forming crucial interactions—such as hydrogen bonds—uwith biological targets.[4]
This strategic placement of functional groups makes it an exceptionally valuable starting
material for creating libraries of novel compounds for high-throughput screening and lead
optimization in drug discovery programs.

Caption: Chemical structure of 2-Ethoxypyrimidin-5-amine.

Physicochemical and Spectroscopic Profile
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The physical and chemical properties of a compound are fundamental to its handling, reactivity,
and formulation. Below is a summary of the key properties of 2-Ethoxypyrimidin-5-amine.

Table 1: Physicochemical Properties

Property Value Source

Molecular Formula CeHoN3O [51[6]

Molecular Weight 139.16 g/mol [5]

Monoisotopic Mass 139.07455 Da [6]
White to light yellow crystalline

Appearance ) 41071
powder (predicted)

Low in water; soluble in

Solubility organic solvents (alcohols, [7]
ketones)

Predicted XlogP 0.2 [6]

CAS Number 73418-86-7 [8][9]

Spectroscopic Characterization (Predicted)

For unambiguous identification, spectroscopic analysis is essential. While experimental data
should always be acquired, the expected spectral characteristics are as follows:

e 1H NMR: Protons on the pyrimidine ring would appear as distinct singlets or doublets in the
aromatic region. The ethyl group would show a characteristic triplet and quartet. The amine
protons would likely appear as a broad singlet.

e 13C NMR: The spectrum would show six distinct carbon signals, with the carbons of the
pyrimidine ring appearing in the downfield region.

e Mass Spectrometry (MS): The molecular ion peak ([M+H]*) would be observed at m/z
140.08.[6]

Synthesis and Purification Protocol
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The synthesis of 2-Ethoxypyrimidin-5-amine can be reliably achieved through a two-step
process starting from a commercially available precursor. This pathway is chosen for its high
efficiency and the commonality of the transformations in medicinal chemistry, ensuring
methodological robustness.

Rationale: The chosen strategy involves a nucleophilic aromatic substitution (SnAr) followed by
a nitro group reduction. SnAr reactions on electron-deficient pyrimidine rings are highly
effective, and the reduction of an aromatic nitro group is a standard, high-yielding
transformation.

Step 1: Ethoxylation (SnAr) Step 2: Nitro Reduction

[Z-ChlorO—S—nitropyrimidine NaOE, EtOH, Reflux 2—Ethoxy»5—nitropyrimidine] Hz, Pd/C, MeOH [ ]

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Ethoxypyrimidin-5-amine.

Experimental Protocol
Step 1: Synthesis of 2-Ethoxy-5-nitropyrimidine

e Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add
absolute ethanol.

o Reagent Preparation: Carefully add sodium metal in small portions to the ethanol to generate
sodium ethoxide (NaOEt) in situ. Alternatively, use commercially available sodium ethoxide
solution. The causality here is that the highly nucleophilic ethoxide is required to displace the
chloride from the electron-deficient pyrimidine ring.

e Reaction: Once the sodium has completely reacted, add 2-chloro-5-nitropyrimidine to the
solution.

e Heating: Heat the reaction mixture to reflux and monitor the reaction progress using Thin
Layer Chromatography (TLC) or LC-MS.
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o Work-up: After completion, cool the mixture to room temperature and remove the ethanol
under reduced pressure. Resuspend the residue in water and extract with ethyl acetate.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate to yield the crude product, which can be purified by column
chromatography if necessary.

Step 2: Synthesis of 2-Ethoxypyrimidin-5-amine

e Setup: In a hydrogenation vessel, dissolve the 2-Ethoxy-5-nitropyrimidine from Step 1 in
methanol (MeOH).

» Catalyst: Add a catalytic amount of 10% Palladium on carbon (Pd/C). Pd/C is a highly
effective and widely used catalyst for the hydrogenation of nitro groups due to its high activity
and selectivity.

o Hydrogenation: Seal the vessel, purge with nitrogen, and then introduce hydrogen gas
(typically via a balloon or a Parr hydrogenator) to a pressure of 3-5 bar.

o Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction by TLC or
LC-MS until the starting material is fully consumed.

o Work-up: Once complete, carefully filter the reaction mixture through a pad of Celite to
remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric and should be handled
while wet.

« |solation: Concentrate the filtrate under reduced pressure to yield 2-Ethoxypyrimidin-5-
amine, which can be further purified by recrystallization or column chromatography.

Chemical Reactivity and Derivatization

The synthetic utility of 2-Ethoxypyrimidin-5-amine stems from the reactivity of its primary
amino group. This group serves as a versatile nucleophile and a key attachment point for
building molecular complexity.

Key Reactions:
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e Amide Coupling: The amine readily reacts with carboxylic acids, acid chlorides, or
anhydrides to form stable amide bonds, a cornerstone of medicinal chemistry.

» Sulfonylation: Reaction with sulfonyl chlorides yields sulfonamides, another important
functional group in drug molecules.

» Buchwald-Hartwig Amination: The amine can act as the nucleophilic partner in palladium-
catalyzed cross-coupling reactions with aryl halides or triflates, allowing for the construction
of complex biaryl amine structures.[3]

» Diazotization: The primary amine can be converted to a diazonium salt, which is a versatile
intermediate for introducing a variety of other functional groups.[1]
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Caption: Potential derivatization pathways from the amine group.

Applications in Drug Discovery

2-Ethoxypyrimidin-5-amine is not an end product but a crucial intermediate. Its derivatives
are investigated across multiple therapeutic areas.

» Kinase Inhibitors: The 2-aminopyrimidine scaffold is a well-established "hinge-binder" in
many kinase inhibitors. The nitrogen atoms of the pyrimidine ring form critical hydrogen
bonds with the backbone of the kinase hinge region, while substituents at the 5-position can
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extend into other pockets to confer potency and selectivity. Derivatives of this molecule are
prime candidates for inhibitors of kinases implicated in cancer, such as PLK4 or EGFR.[2]
[10]

Anti-Infective Agents: Pyrimidine-based compounds have shown a broad spectrum of activity
against bacteria, fungi, and viruses.[2] The scaffold can be elaborated to target essential
enzymes in these pathogens.

CNS Agents: The structural features of pyrimidines allow them to cross the blood-brain
barrier, making them attractive scaffolds for developing drugs targeting central nervous
system disorders.[2]

Analytical Methodologies

To ensure purity and monitor reaction progress, a reliable analytical method is crucial. Reverse-

phase High-Performance Liquid Chromatography coupled with Mass Spectrometry (RP-HPLC-

MS) is the standard technique.

Protocol: LC-MS Analysis

Sample Preparation: Dissolve a small amount of the compound (~1 mg/mL) in a suitable
solvent like methanol or a mixture of acetonitrile and water.

Chromatographic Separation: Inject the sample onto the LC-MS system. The separation is
based on the compound's polarity.

Detection: The compound is detected by a UV detector and subsequently by the mass
spectrometer, which confirms its identity by its mass-to-charge ratio.

Table 2: Suggested LC-MS Parameters
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Parameter

Recommended Setting

Rationale

Column

C18, 2.1 x 50 mm, 1.8 pm

Standard for reverse-phase

separation of small molecules.

Mobile Phase A

Water + 0.1% Formic Acid

Provides protons for positive

ion mode ionization.

Mobile Phase B

Acetonitrile + 0.1% Formic
Acid

Organic eluent for reverse-

phase chromatography.

A standard screening gradient

Gradient 5% to 95% B over 5 minutes to elute compounds of varying
polarity.
] Typical fora 2.1 mm ID
Flow Rate 0.4 mL/min

column.

lonization Mode

ESI (Positive)

The basic amine group readily

accepts a proton.

MS Scan Range

m/z 100-500

Covers the expected molecular

ion and potential fragments.

This self-validating system ensures that the peak observed corresponds to the correct

molecular weight, confirming both retention time and identity simultaneously.

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols must be followed.

o Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves when handling the compound.[7][11]

o Handling: Avoid direct contact with skin and eyes.[11] Avoid creating and inhaling dust.[11]

Use in a well-ventilated area or a chemical fume hood.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[11] Keep

away from strong oxidizing agents.
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion and Future Outlook

2-Ethoxypyrimidin-5-amine is a high-value intermediate whose strategic functionalization
provides a rapid entry point into a rich chemical space relevant to drug discovery. Its
importance is underscored by the continued success of pyrimidine-based drugs in the clinic.
Future research will undoubtedly continue to leverage this and similar scaffolds to develop
next-generation therapeutics, particularly in the realm of targeted cancer therapy and anti-
infectives. The robust synthesis and clear derivatization potential make it an indispensable tool
for medicinal chemists aiming to address unmet medical needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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